Cas no 959055-67-5 (Acetic acid, 2-[(5-aminopentyl)amino]-2-oxo-)

• Product Name: Acetic acid, 2-[(5-aminopentyl)amino]-2-oxo-
• CAS No: 959055-67-5
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 1001789
• PubChem ID: 533923
• Update Time: 2025-04-20

Acetic acid, 2-[(5-aminopentyl)amino]-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[(5-aminopentyl)amino]-2-oxo-
• [(5-Aminopentyl)amino](oxo)acetic acid #
• YYPZRYRGYSZHII-UHFFFAOYSA-N
• N-(5-Aminopentyl)-oxalamic acid
• 959055-67-5
• [(5-Aminopentyl)amino](oxo)acetic acid
• 2-((5-Aminopentyl)amino)-2-oxoacetic acid

• Inchi： 1S/C7H14N2O3/c8-4-2-1-3-5-9-6(10)7(11)12/h1-5,8H2,(H,9,10)(H,11,12)
• InChI Key： YYPZRYRGYSZHII-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)NCCCCCN

Computed Properties

• Exact Mass: 174.10044231g/mol
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 92.4Ų